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Compound of Interest

Compound Name: Demethylbellidifolin

CAS No.: 2980-32-7

Cat. No.: B1670239 Get Quote

An In-depth Exploration of the Chemistry, Bioactivity, and Methodologies of a Promising Natural

Xanthone

Demethylbellidifolin, a naturally occurring xanthone, has garnered significant interest within

the scientific community for its diverse pharmacological properties. This guide provides a

comprehensive technical overview of Demethylbellidifolin, including its fundamental chemical

properties, known biological activities, and detailed experimental protocols. It is intended to

serve as a valuable resource for researchers, scientists, and professionals in drug development

who are investigating the potential of this compound.

Core Chemical Identifiers and Properties
Demethylbellidifolin is chemically known as 1,3,5,8-tetrahydroxyxanthen-9-one. Its core

identifiers are crucial for accurate sourcing, characterization, and regulatory documentation.
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Property Value Source

CAS Number 2980-32-7 [1][2][3][4][5]

Molecular Formula C₁₃H₈O₆ [1][2][3][4]

Molecular Weight 260.20 g/mol [1][3][4][5]

Synonyms
Desmethylbellidifolin, Bellidin,

1,3,5,8-Tetrahydroxyxanthone
[1][2][3][4][5]

Natural Occurrence and Biosynthesis
Demethylbellidifolin is predominantly found in a variety of plant species. It has been isolated

from plants such as Swertia chirata, Gentianella acuta, Swertia bimaculata, and Gentiana

bellidifolia.[1][2] The biosynthesis of Demethylbellidifolin in plants like Swertia chirata is

understood to follow a polyketide-type pathway.

Pharmacological Activities and Therapeutic
Potential
Demethylbellidifolin has demonstrated a range of biological effects, making it a compound of

interest for further investigation.

Anti-inflammatory and Antispasmodic Effects: Studies have indicated that

Demethylbellidifolin possesses anti-inflammatory and antispasmodic properties.[5]

Enzyme Inhibition: It has been identified as an inhibitor of acetylcholinesterase, an enzyme

critical in the functioning of the nervous system.[5]

Antioxidant and Radical Scavenging Activity: The polyphenolic structure of

Demethylbellidifolin contributes to its potent antioxidant and radical scavenging

capabilities.[5]

Metabolic Regulation: Research has explored its role in metabolic processes, including its

effects on adipogenesis, the formation of fat cells.[1]
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Experimental Protocols and Methodologies
For researchers working with Demethylbellidifolin, standardized protocols for its extraction,

purification, and analysis are essential.

Extraction and Purification Workflow
The following diagram outlines a general workflow for the extraction and purification of

Demethylbellidifolin from plant sources.
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Caption: A generalized workflow for the extraction, purification, and analysis of

Demethylbellidifolin.

High-Performance Liquid Chromatography (HPLC)
Analysis
Purity assessment and quantification of Demethylbellidifolin are commonly performed using

High-Performance Liquid Chromatography (HPLC).

Step-by-Step HPLC Protocol:

Sample Preparation: Accurately weigh and dissolve the extracted and purified

Demethylbellidifolin in a suitable solvent, such as methanol, to a known concentration.

Chromatographic Conditions:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient elution with a mixture of water (often with a small percentage of

formic acid for better peak shape) and an organic solvent like acetonitrile or methanol.

Flow Rate: A standard flow rate, for example, 1.0 mL/min.

Detection: UV detection at a wavelength where Demethylbellidifolin shows maximum

absorbance.

Injection and Data Acquisition: Inject the prepared sample into the HPLC system and record

the chromatogram.

Data Analysis: The purity of the sample can be determined by the relative area of the

Demethylbellidifolin peak. Quantification can be achieved by comparing the peak area to a

standard curve prepared from a reference standard of known concentration.

Mechanism of Action: A Hypothetical Signaling
Pathway
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The precise signaling pathways through which Demethylbellidifolin exerts its effects are still

under investigation. However, based on its known anti-inflammatory and metabolic regulatory

activities, a hypothetical pathway can be proposed. The following diagram illustrates a potential

mechanism involving the inhibition of a pro-inflammatory signaling cascade.
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Caption: A hypothetical signaling pathway illustrating the potential anti-inflammatory

mechanism of Demethylbellidifolin.

Conclusion
Demethylbellidifolin is a natural compound with significant potential for further research and

development. Its well-defined chemical properties, coupled with its diverse biological activities,

make it a compelling candidate for investigation in various therapeutic areas. This guide

provides a foundational understanding of Demethylbellidifolin, offering researchers the

necessary information to embark on or advance their studies of this intriguing xanthone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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